Cas no 2172030-32-7 (3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2172030-32-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6369002
• PubChem ID: 165877618
• Update Time: 2025-05-20

3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 3-[3-cyclopentyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• 2172030-32-7
• EN300-1500215

• Inchi： 1S/C27H32N2O5/c30-25(28-14-13-26(31)32)15-19(18-7-1-2-8-18)16-29-27(33)34-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24H,1-2,7-8,13-17H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： IMSSGMLPUZSVQG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(CC(NCCC(=O)O)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Introduction to 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic Acid (CAS No. 2172030-32-7)

3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid, identified by its CAS number 2172030-32-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl group, a fluorenylmethoxycarbonyl moiety, and an amide linkage. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of intense study in medicinal chemistry.

The presence of the cyclopentyl group in the molecular structure imparts stability and rigidity to the compound, which can be advantageous in drug design. Cyclopentyl-substituted molecules are often explored for their ability to enhance binding affinity and metabolic stability. In contrast, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis as an protecting group for amino acids. Its incorporation into this compound suggests potential applications in peptide mimetics or as a building block for more complex peptidomimetic drugs.

The amide linkage in the molecule is another critical feature that influences its reactivity and biological interactions. Amides are known for their versatility in drug design, often serving as pharmacophores in various therapeutic agents. The specific arrangement of atoms around the amide bond in this compound may contribute to its ability to interact with biological targets, such as enzymes or receptors, in a targeted manner.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. These tools have been instrumental in understanding the potential of 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid as a lead compound for drug discovery. Studies have shown that the structural features of this compound can be optimized to improve its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

In addition to its structural complexity, 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid exhibits interesting physicochemical properties. The combination of hydrophobic and hydrophilic regions within its structure allows it to interact with both lipid and aqueous environments, which is crucial for drug delivery systems. This property makes it a promising candidate for developing novel formulations that can enhance drug absorption and distribution in vivo.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, has streamlined the production process. These advancements have made it possible to produce sufficient quantities of the compound for both preclinical studies and industrial applications.

Preclinical studies have begun to explore the potential therapeutic applications of 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid. Initial findings suggest that it may have anti-inflammatory, analgesic, or even anticancer properties. These preliminary results are encouraging and warrant further investigation into its mechanism of action and potential side effects. Researchers are particularly interested in how the molecule interacts with specific enzymes or receptors that are involved in disease pathways.

The fluorenylmethoxycarbonyl group not only serves as a synthetic handle but also contributes to the overall electronic properties of the molecule. This can influence its reactivity and interaction with biological targets. By carefully modulating the electronic environment through structural modifications, scientists can fine-tune the biological activity of this compound. Such modifications may lead to the discovery of novel drugs with improved efficacy and reduced toxicity.

The cyclopentyl ring also plays a role in determining the conformational flexibility of the molecule. Flexible structures can adapt to fit into various binding pockets on biological targets, whereas rigid structures may provide better selectivity. The balance between flexibility and rigidity is a key consideration in drug design, and 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid offers a unique opportunity to explore this balance.

In conclusion, 3-3-cyclopentyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2172030-32-7) is a promising compound with significant potential in pharmaceutical research. Its complex structure, characterized by a cyclopentyl group, a fluorenylmethoxycarbonyl moiety, and an amide linkage, makes it an attractive candidate for further study. Advances in computational chemistry, synthetic techniques, and preclinical research continue to shed light on its therapeutic applications. As our understanding of this molecule grows, so does its potential to contribute to the development of novel treatments for various diseases.